Cas no 1118752-43-4 (N-3-pyrrolidinyl-9H-Purin-6-amine)

• Product Name: N-3-pyrrolidinyl-9H-Purin-6-amine
• CAS No: 1118752-43-4
• MF: C₉H₁₂N₆
• MW: 204.231780052185
• MDL: MFCD22400622
• CID: 1099146
• Update Time: 2025-10-22

N-3-pyrrolidinyl-9H-Purin-6-amine Chemical and Physical Properties

Names and Identifiers

• N-3-pyrrolidinyl-9H-Purin-6-amine
• N-(pyrrolidin-3-yl)-9H-purin-6-amine
• 9H-Purin-6-amine, N-3-pyrrolidinyl-

• MDL： MFCD22400622
• Inchi： 1S/C9H12N6/c1-2-10-3-6(1)15-9-7-8(12-4-11-7)13-5-14-9/h4-6,10H,1-3H2,(H2,11,12,13,14,15)
• InChI Key： LUCBOLOHLRBDRN-UHFFFAOYSA-N
• SMILES： N1C2C(=NC=NC=2NC2CCNC2)NC=1

Experimental Properties

• Density: 1.440±0.06 g/cm3(Predicted)
• Boiling Point: 548.8±50.0 °C(Predicted)
• pka: 10.05±0.10(Predicted)

Additional information on N-3-pyrrolidinyl-9H-Purin-6-amine

N-3-pyrrolidinyl-9H-Purin-6-amine: A Comprehensive Overview

N-3-pyrrolidinyl-9H-Purin-6-amine (CAS No. 1118752-43-4) is a structurally unique compound belonging to the purine class of heterocyclic compounds. This compound has garnered significant attention in recent years due to its potential applications in drug discovery and development. The molecule's structure, which includes a purine ring system substituted with a pyrrolidine group, makes it a promising candidate for various biological activities. In this article, we will delve into the properties, synthesis, and potential therapeutic applications of N-3-pyrrolidinyl-9H-Purin-6-amine, while incorporating the latest research findings to provide a comprehensive understanding of this intriguing compound.

The purine class of compounds is well-known for its prevalence in nature, particularly as the building blocks of nucleic acids such as DNA and RNA. Purine derivatives have been extensively studied for their roles in various biological processes and their potential as therapeutic agents. N-3-pyrrolidinyl-9H-Purin-6-amine stands out among these derivatives due to its unique substitution pattern, which introduces a pyrrolidine group at the 3-position of the purine ring. This substitution not only alters the compound's physical properties but also potentially enhances its bioactivity.

Recent studies have focused on the synthesis and characterization of N-3-pyrrolidinyl-9H-Purin-6-amines, exploring their potential as inhibitors of key enzymes involved in cellular signaling pathways. For instance, researchers have investigated the compound's ability to modulate adenosine receptors, which are critical targets in the treatment of conditions such as asthma, cardiovascular diseases, and neurodegenerative disorders. The findings suggest that N-3-pyrrolidinyl-substituted purines may exhibit selective agonistic or antagonistic activities at these receptors, making them valuable leads for drug development.

Another area of interest is the exploration of N-3-pyrrolidinyl-substituted purines as anticancer agents. Given the role of purines in nucleic acid synthesis and their involvement in cell proliferation, targeting purine metabolism has emerged as a promising strategy in oncology. Studies have demonstrated that certain derivatives of N-3-pyrrolidinyl-substituted purines can inhibit key enzymes such as xanthine oxidase or adenosine deaminase, thereby disrupting cancer cell metabolism and inducing apoptosis. These findings highlight the potential of N-(pyrrolidine)-purines as novel chemotherapeutic agents.

In addition to its therapeutic applications, N-(pyrrolidine)-purines have also been explored for their role in antiviral therapies. Viruses often hijack host cell machinery for replication, and targeting essential viral enzymes has been a successful strategy in antiviral drug development. Recent research indicates that N-(pyrrolidine)-purines may inhibit viral RNA-dependent RNA polymerases or other key viral proteins, offering a potential avenue for treating viral infections such as influenza or hepatitis C.

The synthesis of N-(pyrrolidine)-purines has also been an area of active research. Traditional methods involving multi-step syntheses have been optimized to improve yield and purity. Novel approaches leveraging microwave-assisted synthesis or catalytic cross-coupling reactions have been reported, enabling faster and more efficient production of these compounds. These advancements are crucial for scaling up production and facilitating preclinical studies.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the structure and purity of N-(pyrrolidine)-purines. These tools have also aided in elucidating the compound's stereochemistry and conformational preferences, which are critical factors influencing its bioactivity.

In conclusion, N-(pyrrolidine)-purines, represented by CAS No. 1118752434 (N-(pyrrolidine)-purines) , represent a fascinating class of compounds with diverse biological activities and therapeutic potential. Ongoing research continues to uncover new insights into their mechanisms of action, synthetic strategies, and clinical applications. As our understanding deepens, it is likely that these compounds will play an increasingly important role in drug discovery and development.